Cas no 941945-39-7 (N-cyclopentyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide)

• Product Name: N-cyclopentyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide
• CAS No: 941945-39-7
• MF: C₂₀H₂₇N₃O₃
• MW: 357.44668507576
• CID: 5501192
• Update Time: 2025-06-30

N-cyclopentyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-N'-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]oxamide
• N-cyclopentyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide

• Inchi： 1S/C20H27N3O3/c1-13(2)20(26)23-11-5-6-14-9-10-16(12-17(14)23)22-19(25)18(24)21-15-7-3-4-8-15/h9-10,12-13,15H,3-8,11H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key： BADFYKMERIXKLE-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)C(NC1=CC2=C(C=C1)CCCN2C(=O)C(C)C)=O

Additional information on N-cyclopentyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide

Professional Introduction to N-cyclopentyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide (CAS No. 941945-39-7)

N-cyclopentyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 941945-39-7, represents a unique molecular structure that combines elements of cyclopentyl and tetrahydroquinoline moieties, making it a subject of interest for researchers exploring novel therapeutic agents. The presence of the N-cyclopentyl and N'-1-(2-methylpropanoyl) substituents introduces specific functional groups that may contribute to its pharmacological properties, particularly in terms of binding affinity and metabolic stability.

The compound's structure is characterized by a central ethanediamide bridge connecting the cyclopentyl and tetrahydroquinoline portions. This configuration suggests potential applications in drug design, where such frameworks are often employed to enhance solubility and bioavailability. Furthermore, the tetrahydroquinoline ring is known for its role in various bioactive molecules, including those with antimicrobial and anti-inflammatory properties. The incorporation of the 1-(2-methylpropanoyl) group adds an additional layer of complexity, which may influence the compound's interactions with biological targets.

In recent years, there has been a growing interest in tetrahydroquinoline derivatives due to their demonstrated efficacy in modulating various biological pathways. For instance, studies have shown that certain tetrahydroquinolines exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO), which are implicated in neurodegenerative disorders like Parkinson's disease. The compound under discussion may share similar mechanisms of action or offer novel insights into the pharmacodynamics of these scaffolds. Researchers have been particularly intrigued by the ability of tetrahydroquinoline derivatives to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug development.

The N-cyclopentyl moiety in N-cyclopentyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide is another key feature that warrants further investigation. Cyclopentyl groups are often included in drug molecules to improve metabolic stability and reduce binding to off-target receptors. This structural element may contribute to the compound's selectivity profile, making it a promising candidate for targeted therapy. Additionally, the amide bond within the ethanediamide segment can serve as a hydrogen bond acceptor or donor, which is crucial for interactions with biological macromolecules such as proteins and nucleic acids.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. Virtual screening techniques have been employed to identify potential hits from large libraries of compounds, including those derived from tetrahydroquinoline scaffolds. N-cyclopentyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide has been subjected to such analyses to evaluate its binding affinity to various protein targets. Preliminary results suggest that this compound may interact with enzymes involved in inflammation and oxidative stress pathways, which are relevant to conditions such as arthritis and neurodegeneration.

The synthesis of N-cyclopentyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide presents unique challenges due to its complex architecture. Multi-step synthetic routes involving cyclization reactions and protection-deprotection strategies are typically employed to construct the desired framework. Advances in synthetic methodologies have facilitated the introduction of functional groups with greater precision and efficiency. For example, catalytic hydrogenation techniques have been utilized to form the tetrahydroquinoline ring from appropriate precursors. The incorporation of the cyclopentyl and amide moieties requires careful optimization to ensure high yields and purity.

In vitro studies have begun to elucidate the pharmacological profile of N-cyclopentyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide. Initial assays have focused on its ability to modulate enzyme activity and cellular signaling pathways relevant to disease states. The compound has shown promise in inhibiting certain kinases associated with cancer progression while maintaining low toxicity profiles in preliminary toxicity assays. These findings align with broader trends in drug discovery where natural product-inspired scaffolds are being leveraged to develop next-generation therapeutics.

The potential applications of N-cyclopentyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide extend beyond oncology into other therapeutic areas such as infectious diseases and central nervous system disorders. The structural features that contribute to its bioactivity make it a versatile platform for further derivatization and optimization. Researchers are exploring modifications that could enhance its pharmacokinetic properties while preserving or improving its therapeutic efficacy. Such efforts are supported by high-throughput screening technologies that allow rapid assessment of large libraries of analogs.

As our understanding of biological systems continues to evolve, so too does our approach to drug design. Computational models now integrate data from multiple levels—genomic, proteomic, and metabolomic—to predict how compounds will behave within complex biological networks. N-cyclopentyl-N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide serves as an excellent example of how interdisciplinary approaches can lead to innovative therapeutics. Its unique structure provides a foundation for exploring new mechanisms of action while addressing unmet medical needs.